Cas no 13186-75-9 (Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-)

• Product Name: Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-
• CAS No: 13186-75-9
• MF: C₁₁H₁₈NO
• MW: 180.266723155975
• CID: 195410
• PubChem ID: 25772
• Update Time: 2025-04-19

Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-
• N-Benzyl-2-hydroxy-N,N-dimethylethanaminium
• 2-(2-dimethylaminoethyl)-N,N'-dimethylpropanedithioamide
• 2-(N-Benzyl-N,N-dimethylammonium)ethanol
• 3-(dimethylamino)-1-phenylbut-2-en-1-one
• AC1MHV0Q
• BRN 2362898
• Dimethyl-benzyl-hydroxyethyl-ammonium
• LS-88772
• MALONAMIDE, N,N'-DIMETHYL-2-(2-(DIMETHYLAMINO)ETHYL)DITHIO-
• N,N'-Dimethyl-2-(2-(dimethylamino)ethyl)dithiomalonamide
• N-Benzyl-N-(2-hydroxy-aethyl)-N,N-dimethyl-ammonium
• Benzyl dimethylcholine
• Benzyldimethyl(2-hydroxyethyl)ammonium
• BRN 3666161
• AMMONIUM, BENZYLDIMETHYL(2-HYDROXYETHYL)-
• SCHEMBL434165
• DTXSID50157230
• CHEMBL1180283
• 13186-75-9
• N-Benzyldimethylethanolammonium

• Inchi： 1S/C11H18NO/c1-12(2,8-9-13)10-11-6-4-3-5-7-11/h3-7,13H,8-10H2,1-2H3/q+1
• InChI Key： NEUNOKQNYOCZNP-UHFFFAOYSA-N
• SMILES： OCC[N+](C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.13894
• Monoisotopic Mass: 180.138839198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23